Cas no 124831-44-3 (Carbamic acid,N-[2-(chlorothio)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[2-(chlorothio)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 124831-44-3
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 103664
• Update Time: 2024-01-24

Carbamic acid,N-[2-(chlorothio)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[2-(chlorothio)ethyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [2-(chlorothio)ethyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, N-[2-(chlorothio)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C7H14ClNO2S/c1-7(2,3)11-6(10)9-4-5-12-8/h4-5H2,1-3H3,(H,9,10)
• InChI Key： FVEYANZUTULVCR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCSCl

Computed Properties

• Exact Mass: 211.04352
• Monoisotopic Mass: 211.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• PSA: 38.33